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Compound of Interest

Compound Name: 2-Phenylpiperidine

Cat. No.: B1215205

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Phenylpiperidine, detailed experimental protocols for its synthesis, and an
examination of its relevant signaling pathways.

Core Molecular Data

2-Phenylpiperidine is an organic compound featuring a piperidine ring substituted with a
phenyl group.[1] This structure is a key building block in the synthesis of more complex
molecules, particularly in the development of pharmaceuticals such as analgesics and
antidepressants.[1]

Table 1: Physicochemical Properties of 2-Phenylpiperidine
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Property Value References
Molecular Formula C11HisN [L12113114115]116]
Molecular Weight 161.25 g/mol [1][2][6]
Appearance Colorless to almost clear liquid  [1][2]

Density 0.99 g/cm?3 [1112]

Boiling Point 112 °C at 9 mmHg [1][2]
Refractive Index n20D 1.54 [1112]

CAS Number 3466-80-6 [1][2]

Experimental Protocols

A prevalent and efficient method for the synthesis of 2-Phenylpiperidine is the catalytic
hydrogenation of 2-phenylpyridine. The following protocol is a representative example of this
procedure.

2.1. Synthesis of 2-Phenylpiperidine via Catalytic Hydrogenation of 2-Phenylpyridine

This protocol details the synthesis of 2-phenylpiperidine through the catalytic hydrogenation
of 2-phenylpyridine using a Platinum(lV) oxide (PtO2) catalyst, also known as Adams' catalyst.

Materials:

e 2-Phenylpyridine

» Glacial Acetic Acid

e Platinum(lV) oxide (PtO2)

e Hydrogen (Hz2) gas

e Sodium bicarbonate (NaHCO3)

o Ethyl acetate
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e Sodium sulfate (Na2S0a4)
o Celite

e High-pressure reactor
Procedure:

 In a high-pressure reactor, a solution of 2-phenylpyridine (1.0 g) is prepared in glacial acetic
acid (5 mL).[2]

e A catalytic amount of PtO2z (5 mol%) is added to the stirred solution.[2]

e The reactor is then pressurized with hydrogen gas to between 50 and 70 bar.[2]

e The reaction mixture is stirred at room temperature for 6-10 hours.[2]

o Upon completion, the reaction is quenched with sodium bicarbonate (NaHCO:s).[2]
e The product is extracted with ethyl acetate (3 x 20 mL).[2]

e The combined organic layers are filtered through Celite and dried over anhydrous sodium
sulfate (Na2S0a).[2]

e The solvent is evaporated under reduced pressure to yield the crude product.[2]

o Further purification of the residue is performed by column chromatography on silica gel (60-
120 mesh) using a 5% ethyl acetate in petroleum ether eluent to furnish the pure 2-
phenylpiperidine.[2]

Workflow Diagram:
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Reaction Setup

Dissolve 2-Phenylpyridine in Glacial Acetic Acid

:

Add PtO2 Catalyst

Hydrogenation

Pressurize with H2 Gas (50-70 bar)

l

Stir at Room Temperature (6-10 hours)

Workup and| Purification

Quench with NaHCO3

:

Extract with Ethyl Acetate

:

Dry with Na2S04 and Filter

:

Evaporate Solvent

:

Column Chromatography

Pure 2-Phenylpiperidine

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Cell Membrane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215205#2-phenylpiperidine-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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